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Compound of Interest

Compound Name: 4-METHYLDIPHENYL SULFIDE

Cat. No.: B1585825 Get Quote

Introduction: The Significance of 4-Methyldiphenyl
Sulfide in Pharmaceutical Development
4-Methyldiphenyl sulfide, also known as phenyl p-tolyl sulfide, is an organosulfur compound

that holds a significant position in the landscape of pharmaceutical synthesis. Its diaryl sulfide

scaffold is a recurring motif in a multitude of biologically active molecules. The unique

physicochemical properties of this structural class, including metabolic stability and the ability to

modulate receptor binding, make them attractive building blocks for medicinal chemists.

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
methyldiphenyl sulfide, critical parameters for its purification, handling, and scale-up in a

research and drug development setting. We will delve into the theoretical underpinnings of

these physical constants, present established experimental values, and provide detailed, field-

proven protocols for their accurate determination. The causality behind experimental choices

and the integration of self-validating systems within these protocols are emphasized to ensure

scientific integrity and reproducibility.
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The accurate determination of a compound's physical properties is a cornerstone of chemical

research and development. These constants not only confirm the identity and purity of a

substance but also inform process parameters for synthesis, purification, and formulation.

Summary of Physical Constants
The key physical properties of 4-methyldiphenyl sulfide (CAS No: 3699-01-2) are

summarized in the table below. These values are critical for designing appropriate experimental

conditions, such as distillation for purification or setting reaction temperatures.

Property Value Source

Melting Point 16 °C [1]

Boiling Point 311.5 °C [1][2]

Density 1.09 g/cm³ [1][2]

Refractive Index 1.6190-1.6230 [1][2]

Molecular Formula C₁₃H₁₂S [3]

Molecular Weight 200.3 g/mol [2]

The relatively low melting point indicates that 4-methyldiphenyl sulfide can exist as a solid or

a liquid at or near ambient temperature, a crucial consideration for storage and handling. The

high boiling point necessitates vacuum distillation for purification to prevent thermal

decomposition.

The Diaryl Sulfide Moiety: A Privileged Scaffold in
Medicinal Chemistry
The diaryl sulfide structure is a key pharmacophore found in numerous therapeutic agents.

These compounds are explored for a wide range of applications due to their biological

activities, including their use in the development of treatments for cancer, infectious diseases,

and neurological disorders. The sulfur atom in various oxidation states (sulfide, sulfoxide,

sulfone) plays a critical role in the pharmacological profile of these molecules.
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One of the most notable applications of 4-methyldiphenyl sulfide is as a key intermediate in

the synthesis of Fenofibrate. Fenofibrate is a widely prescribed lipid-lowering drug used to treat

hypercholesterolemia and hypertriglyceridemia. The synthesis of fenofibrate involves the

incorporation of the p-tolylthio moiety, for which 4-methyldiphenyl sulfide can serve as a

precursor. The diaryl sulfide structure is integral to the molecule's interaction with its biological

target, the peroxisome proliferator-activated receptor alpha (PPARα).

Experimental Determination of Melting and Boiling
Points
The following sections provide detailed, step-by-step protocols for the accurate determination

of the melting and boiling points of 4-methyldiphenyl sulfide. These protocols are designed to

be self-validating by emphasizing purity assessment and precise measurement.

Melting Point Determination: Capillary Method
The melting point of a crystalline solid is the temperature at which it transitions to a liquid. For a

pure substance, this transition occurs over a narrow temperature range. The presence of

impurities typically depresses and broadens the melting point range, making it a valuable

indicator of purity. Given that the melting point of 4-methyldiphenyl sulfide is 16 °C, this

determination would need to be performed using a cooling bath.

Protocol:

Sample Preparation: A small amount of solid 4-methyldiphenyl sulfide is finely powdered. A

capillary tube, sealed at one end, is tapped gently into the powder to pack a small sample (2-

3 mm in height) into the bottom.

Apparatus Setup: The packed capillary tube is attached to a calibrated thermometer. The

assembly is then placed in a melting point apparatus, which allows for controlled heating and

clear observation of the sample. For a substance with a melting point near room

temperature, a cooling bath (e.g., an ice-water or ice-salt bath) would be used to first solidify

the sample and then allow it to slowly warm.

Determination: The temperature of the apparatus is slowly increased (approximately 1-2 °C

per minute) as it approaches the expected melting point.
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Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the melting range. For a pure sample, this

range should be narrow (≤ 1 °C).

Diagram: Workflow for Melting Point Determination

Sample Preparation Measurement Data Analysis

Powder Solid Sample Pack Capillary Tube Setup Apparatus
(Cooling Bath if needed) Slowly Increase Temperature Observe Phase Change Record Melting Range Compare to Literature Assess Purity

Click to download full resolution via product page

Caption: A streamlined workflow for the determination of a compound's melting point.

Boiling Point Determination: Microscale Method
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. Similar to the melting point, a sharp and constant boiling

point is indicative of a pure compound. Due to the high boiling point of 4-methyldiphenyl
sulfide (311.5 °C), determination at atmospheric pressure requires high temperatures. A

microscale method is often preferred to minimize the amount of substance needed and to

ensure uniform heating.

Protocol:

Apparatus Setup: A small amount of liquid 4-methyldiphenyl sulfide (0.5-1 mL) is placed in

a small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube

with the open end submerged in the liquid.

Heating: The test tube assembly is attached to a thermometer and heated in a high-

temperature bath (e.g., silicone oil or a sand bath). The heating should be gradual and

controlled.
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Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

inverted capillary tube. The heating is continued until a steady and rapid stream of bubbles is

observed.

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to

cool slowly. The point at which the bubbling stops and the liquid just begins to enter the

capillary tube is the boiling point. The temperature is recorded at this exact moment. This is

the temperature at which the external pressure equals the vapor pressure of the liquid.

Pressure Correction: Since boiling points are pressure-dependent, it is crucial to record the

atmospheric pressure at the time of the experiment. If the pressure is not 760 mmHg (1 atm),

a correction should be applied to normalize the boiling point to standard pressure.

Diagram: Logic for Boiling Point Measurement
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Caption: The relationship between vapor pressure and atmospheric pressure during boiling

point determination.

Conclusion
A thorough understanding and precise determination of the melting and boiling points of 4-
methyldiphenyl sulfide are fundamental for its effective use in research and pharmaceutical

development. These physical constants are not merely data points but are critical parameters

that guide purification strategies, ensure the quality and purity of synthetic intermediates, and
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ultimately contribute to the successful development of novel therapeutics. The protocols and

principles outlined in this guide are intended to provide researchers, scientists, and drug

development professionals with a robust framework for handling and characterizing this

important diaryl sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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